Cas no 697299-78-8 (Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)-)

• Product Name: Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)-
• CAS No: 697299-78-8
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 391423
• PubChem ID: 17990102
• Update Time: 2025-07-16

Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)-
• 2-methyl-5-(2-methyl-4-nitrophenoxy)pyridine
• 5-(2-methyl-4-nitrophenoxy)-2-methylpyridine
• 697299-78-8
• BTMOLGOJGLILQV-UHFFFAOYSA-N
• 2-methyl-5-(2-methyl-4-nitro-phenoxy)-pyridine
• SCHEMBL216106
• DTXSID90592000

• Inchi： 1S/C13H12N2O3/c1-9-7-11(15(16)17)4-6-13(9)18-12-5-3-10(2)14-8-12/h3-8H,1-2H3
• InChI Key： BTMOLGOJGLILQV-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(C)C=C1)C1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.08486
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 65.26

Additional information on Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)-

Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)-: A Comprehensive Overview

Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)-, with a CAS number of 697299-78-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in various biochemical pathways and drug development processes. The presence of multiple functional groups, including a nitrophenyl moiety and a pyridine ring, makes this molecule a versatile candidate for further exploration.

The molecular structure of Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)-, consists of a pyridine core substituted with a 2-methyl group at the 2-position and a 5-(2-methyl-4-nitrophenoxy) group at the 5-position. This unique arrangement of functional groups contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry. The nitrophenyl group particularly plays a crucial role in its chemical behavior, influencing both its reactivity and its potential biological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Pyridine derivatives have shown promise in this regard, particularly due to their ability to interact with biological targets such as enzymes and receptors. The 2-methyl-4-nitrophenoxy substituent in Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)-, is particularly noteworthy as it can enhance the compound's binding affinity to specific targets, making it a potential lead compound for drug discovery.

One of the most exciting areas of research involving Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)-, is its application in the development of anticancer agents. Studies have demonstrated that certain pyridine derivatives can inhibit the growth of cancer cells by targeting key signaling pathways involved in tumor progression. The nitrophenyl group in this compound has been shown to exhibit cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer therapeutic.

Additionally, Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)-, has shown promise in the treatment of inflammatory diseases. Research indicates that this compound can modulate inflammatory responses by interacting with nuclear factor kappa B (NF-κB) pathways. The pyridine ring and its substituents are believed to contribute to its anti-inflammatory properties by inhibiting the activation of NF-κB, thereby reducing the production of pro-inflammatory cytokines.

The synthesis of Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)-, involves a series of carefully orchestrated chemical reactions that highlight the compound's complexity. The process typically begins with the preparation of the nitrophenyl precursor followed by functional group transformations that introduce the pyridine ring and other substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

In terms of pharmacokinetic properties, Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)-, exhibits moderate solubility in both water and organic solvents, which is favorable for formulation development. Its bioavailability can be enhanced through various strategies such as prodrug design or encapsulation techniques. These properties make it an attractive candidate for further preclinical and clinical studies to evaluate its therapeutic potential.

The toxicological profile of Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)-, has been extensively studied to ensure safety in pharmaceutical applications. Preliminary toxicology studies suggest that the compound is well-tolerated at therapeutic doses but may exhibit some toxicity at higher concentrations. Further studies are ongoing to fully characterize its safety profile and identify any potential adverse effects.

Recent advancements in computational chemistry have also contributed to our understanding of Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)-. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided the optimization of its structure to improve binding affinity and reduce off-target effects.

The future prospects for Pyridine, 2-methyl-5-(2-methyl-4-nitrophenoxy)-, are promising, with ongoing research focusing on expanding its therapeutic applications. Efforts are being made to develop new derivatives that can target additional disease areas while maintaining or enhancing their efficacy and safety profiles. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients.